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Compound of Interest

Compound Name: Diisononyl! phthalate

Cat. No.: B122871

Application Note and Protocol

This document provides a comprehensive guide for the quantitative analysis of diisononyl
phthalate (DINP) in various matrices using Gas Chromatography-Mass Spectrometry (GC-
MS). It is intended for researchers, scientists, and professionals in drug development and
material testing who are involved in the detection and quantification of this common plasticizer.

Introduction

Diisononyl phthalate (DINP) is a complex mixture of branched-chain isomers widely used as
a plasticizer in polyvinyl chloride (PVC) products to enhance flexibility and durability. Due to its
potential for migration from consumer products such as toys, medical devices, and food
packaging, regulatory bodies worldwide have established limits on its use. Accurate and
reliable analytical methods are therefore essential for monitoring DINP levels to ensure
consumer safety and regulatory compliance.

Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful and widely
adopted technique for the analysis of phthalates like DINP.[1][2] This method offers excellent
chromatographic separation and sensitive, specific detection, making it ideal for identifying and
guantifying DINP even in complex sample matrices.[1] A significant challenge in DINP analysis
IS its existence as a mixture of isomers, which results in a characteristic broad cluster of peaks
in the chromatogram rather than a single sharp peak.[3][4] Furthermore, many phthalates
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exhibit a common fragment ion at m/z 149, which can complicate quantification if co-elution
occurs.[1][4][5] Therefore, specific quantification ions for DINP, such as m/z 293, are crucial for
accurate analysis.[1][5]

This application note details the complete workflow for DINP analysis by GC-MS, covering
sample preparation, instrumental analysis, and data interpretation.

Experimental Protocols
Sample Preparation

The choice of sample preparation method depends on the sample matrix. The overarching goal
is to efficiently extract DINP while minimizing contamination. It is critical to avoid the use of
plastic labware throughout the sample preparation process to prevent background
contamination.[1]

2.1.1. Solvent Extraction for Solid Samples (e.g., Polymers, Toys)
This protocol is suitable for extracting DINP from solid matrices.
o Materials:

o Methylene chloride, hexane, or acetone (analytical grade)

o

Glass vials with PTFE-lined caps

Ultrasonic bath

[¢]

[¢]

Syringe filters (0.45 um, glass fiber)

o

Glass syringes

o

Analytical balance
e Procedure:
o Cut the sample into small pieces (approximately 2 mm x 2 mm).

o Weigh approximately 1 gram of the sample into a glass vial.
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o Add 10 mL of a suitable extraction solvent (e.g., methylene chloride) to the vial.[2]

o Cap the vial and place it in an ultrasonic bath at 40°C for 15-30 minutes to facilitate
extraction.[2][6]

o Allow the solution to cool to room temperature.

o Filter an aliquot of the extract through a 0.45 um glass-fiber syringe filter into a clean
autosampler vial.[2][7]

o The sample is now ready for GC-MS analysis.

GC-MS Instrumentation and Conditions

The following instrumental parameters are recommended for the analysis of DINP. These may
be optimized based on the specific instrument and column used.

2.2.1. Recommended GC-MS Parameters
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Parameter

Recommended Setting

Gas Chromatograph

Column

Rtx-440, Rxi-XLB, or DB-5MS (30 m x 0.25 mm
ID, 0.25 pm film thickness)[4][5][8]

Inlet Mode

Splitless[4][9]

Inlet Temperature

280 - 300°C[4][7]

Carrier Gas

Helium at a constant flow of 1.0 mL/min[7][9]

Oven Program

Initial temperature: 50-100°C, hold for 1 min.
Ramp to 280°C at 20-30°C/min. Ramp to 310-
320°C at 15°C/min, hold for 5 min.[4][7][9]

Injection Volume

1puL

Mass Spectrometer

lonization Mode

Electron Impact (EI[10]

Source Temperature

280 - 300°C[7]

Transfer Line Temp.

290°C[7]

Acquisition Mode

Synchronous SIM/Scan or Full Scan[3][7][11]

Full Scan Range

m/z 45-400[2][9]

SIM lons

Quantifier: m/z 293. Qualifier: m/z 149.[1][5][12]

Solvent Delay

3-5 minutes[2][7]

Quantitative Data

The following tables summarize typical quantitative performance data for the GC-MS analysis
of DINP, compiled from various application notes and studies.

Table 1: Calibration and Linearity Data
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Calibration Range (pg/mL)  Correlation Coefficient (R?) Reference

0.25- 20 >0.99 [3]
0-10 >0.999 [13]
5-100 Not specified [14]
50 - 20,000 (pg) Linear fit [15]
1-160 >0.999 [2]
0.05-2.00 >0.998 [16]

Table 2: Detection and Quantification Limits

Limit of Quantification

Limit of Detection (LOD) Reference
(LOQ)

0.320 pg/mL (Instrument N

) o Not specified [14]

Detection Limit)

Not specified 54.1-76.3 ng/g [8]

<0.006 mg/L (Minimum N
Not specified [7]

Detection Limit)

Table 3: Recovery and Precision Data

Relative Standard

Matrix Recovery (%) Deviation (RSD) Reference
(%)
Medical Infusion Sets 91.8-122 1.8-17.8 [8]
Plasticized Polymeric
90.6 - 111.7 (Total) 0.55 - 12.10 (Total) [14]
Toys
Plasticized Polymeric 86.3-117.2

Toys

0.72 - 7.70 (Migrated 14
(Migrated) (Mig ) 4]
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Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship of the
GC-MS components for DINP analysis.
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Caption: Experimental workflow for DINP analysis by GC-MS.
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Caption: Logical relationship of GC-MS system components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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spectrometry-gc-ms-for-diisononyl-phthalate-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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